Cas no 113560-97-7 (4,5,6,7-tetraphenyl-3H-2-benzofuran-1-one)

• Product Name: 4,5,6,7-tetraphenyl-3H-2-benzofuran-1-one
• CAS No: 113560-97-7
• MF: C₃₂H₂₂O₂
• MW: 438.515888690948
• CID: 2611117
• PubChem ID: 71337459
• Update Time: 2025-04-21

4,5,6,7-tetraphenyl-3H-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetraphenyl-3H-2-benzofuran-1-one
• 4,5,6,7-Tetraphenyl-2-benzofuran-1(3H)-one
• tetraphenylphthalide
• DTXSID20765169
• DTXCID70715912
• 113560-97-7

• Inchi： 1S/C32H22O2/c33-32-31-26(21-34-32)27(22-13-5-1-6-14-22)28(23-15-7-2-8-16-23)29(24-17-9-3-10-18-24)30(31)25-19-11-4-12-20-25/h1-20H,21H2
• InChI Key： XASKKQPVPIMSRV-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C3C=CC=CC=3)C(C3C=CC=CC=3)=C(C3C=CC=CC=3)C(C3C=CC=CC=3)=C2C1)=O

Computed Properties

• Exact Mass: 438.161979940Da
• Monoisotopic Mass: 438.161979940Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.9
• Topological Polar Surface Area: 26.3Ų